Cas no 16911-89-0 (Phenyl chlorodithioformate)
Phenyl chlorodithioformate structure
Product Name:Phenyl chlorodithioformate
CAS No:16911-89-0
MF:C7H5ClS2
MW:188.697598218918
MDL:MFCD00013429
CID:121978
PubChem ID:87575360
Update Time:2025-04-18
Phenyl chlorodithioformate Chemical and Physical Properties
Names and Identifiers
-
- Carbonochloridodithioicacid, phenyl ester
- Phenyl Chlorodithioformate
- Phenyl carbonochloridodithioate
- phenyl chloromethanedithioate
- chlorodithioformic acid phenyl ester
- Chlorodithiokohlensaeure-phenylester
- dithiocarbonochloridic acid phenyl ester
- Dithiokohlensaeure-S-phenylester-chlorid
- phenyl chloridodithiocarbonate
- Phenyldithiokohlensaeure-chlorid
- phenylthiomethanethioyl chloride
- PHENYL DITHIOCHLOROFORMATE
- (Phenylthio)thioformyl chloride
- Carbonochloridodithioic acid, phenyl ester
- XEXIHCWFFNGQDE-UHFFFAOYSA-N
- Formic acid, chlorodithio-, phenyl ester
- C7H5ClS2
- phenyl(chloro)dithioformate
- Phenyl chloridodithiocarbonate #
- Phenyl chlorodithioformate, 95%
- Phenyl chlorodithioformate, 97%
- Chlorodithioformi
- D92096
- MFCD00013429
- 16911-89-0
- BS-21714
- J-010509
- AKOS016009360
- DTXSID20343845
- P1266
- SCHEMBL1824547
- FT-0637458
- (phenylsulfanyl)methanecarbothioyl chloride
- DTXCID00294922
- DB-043779
- Phenyl chlorodithioformate
-
- MDL： MFCD00013429
- Inchi： 1S/C7H5ClS2/c8-7(9)10-6-4-2-1-3-5-6/h1-5H
- InChI Key： XEXIHCWFFNGQDE-UHFFFAOYSA-N
- SMILES： ClC(=S)SC1C=CC=CC=1
Computed Properties
- Exact Mass: 187.95200
- Monoisotopic Mass: 187.9521202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 57.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.331 g/mL at 25 °C(lit.)
- Boiling Point: 95°C/1mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.6688(lit.)
- PSA: 57.39000
- LogP: 3.30240
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Phenyl chlorodithioformate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H290-H302-H314
- Warning Statement： P234-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- Hazardous Material transportation number：UN 1760 8/PG 3
- WGK Germany：3
- Hazard Category Code： 22-34
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- Packing Group：III
- Packing Group：III
- Risk Phrases：R22; R34
- HazardClass：8
- PackingGroup：II
- Storage Condition：0-10°C
Phenyl chlorodithioformate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Phenyl chlorodithioformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160306-1g |
Phenyl chlorodithioformate |
16911-89-0 | 95% | 1g |
¥242.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160306-5G |
Phenyl chlorodithioformate |
16911-89-0 | 95% | 5g |
¥865.90 | 2023-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 328987-10G |
Phenyl chlorodithioformate |
16911-89-0 | 10g |
¥1261.25 | 2023-12-08 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1266-5G |
Phenyl Chlorodithioformate |
16911-89-0 | >97.0%(GC) | 5g |
¥850.00 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BZ762-1g |
Phenyl chlorodithioformate |
16911-89-0 | 97.0%(GC) | 1g |
￥363.0 | 2022-06-10 | |
| TRC | P506993-50mg |
Phenyl Chlorodithioformate |
16911-89-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P506993-100mg |
Phenyl Chlorodithioformate |
16911-89-0 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P506993-500mg |
Phenyl Chlorodithioformate |
16911-89-0 | 500mg |
$ 95.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D746166-1g |
Carbonochloridodithioic acid, phenyl ester |
16911-89-0 | 97.0% | 1g |
$90 | 2024-06-07 | |
| eNovation Chemicals LLC | D746166-5g |
Carbonochloridodithioic acid, phenyl ester |
16911-89-0 | 97.0% | 5g |
$175 | 2023-09-04 |
Phenyl chlorodithioformate Related Literature
-
1. The chemistry of 5-oxodihydroisoxazoles. Part 22.1 The synthesis of 1,3-oxazin-6-ones from N-thioacylisoxazol-5(2H?)-onesDavid S. Millan,Rolf H. Prager J. Chem. Soc. Perkin Trans. 1 1998 3245
-
Myung Gil Choi,Yu Jeong Lee,Kang Min Lee,Kyoung Yeol Park,Tae Jung Park,Suk-Kyu Chang Analyst 2019 144 7263
-
3. The mechanism of thermal eliminations. Part 24. Elimination from mono-, di-, and trithiocarbonates. The dependence of the transition state polarity, thione to thiol rearrangement, and ether formation via nucleophilic substitution, on compound typeNouria Al-Awadi,Roger Taylor J. Chem. Soc. Perkin Trans. 2 1988 177
-
4. 9 Reaction mechanisms. Part (i) Polar reactionsMaria M. Toteva,AnnMarie C. O'Donoghue Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2000 96 291
-
5. 493. Studies in the azole series. Part XX. Some novel syntheses of purines and thiazolopyrimidinesA. H. Cook,E. Smith J. Chem. Soc. 1949 2329
16911-89-0 (Phenyl chlorodithioformate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
